Cas no 63587-81-5 (1-Nonene-2,5,8-tricarboxylic acid)

• Product Name: 1-Nonene-2,5,8-tricarboxylic acid
• CAS No: 63587-81-5
• MF: C₁₂H₁₈O₆
• MW: 258.267724514008
• CID: 390019
• PubChem ID: 71372405
• Update Time: 2025-04-19

1-Nonene-2,5,8-tricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Nonene-2,5,8-tricarboxylic acid
• 1-methyloct-7-ene-1,4,7-tricarboxylic acid
• Non-1-ene-2,5,8-tricarboxylic acid
• DTXSID00795282
• 63587-81-5

• Inchi： 1S/C12H18O6/c1-7(10(13)14)3-5-9(12(17)18)6-4-8(2)11(15)16/h8-9H,1,3-6H2,2H3,(H,13,14)(H,15,16)(H,17,18)
• InChI Key： ZPMDJIZBQQHILF-UHFFFAOYSA-N
• SMILES： OC(C(CCC(=C)C(=O)O)CCC(C(=O)O)C)=O

Computed Properties

• Exact Mass: 258.11033829g/mol
• Monoisotopic Mass: 258.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 112Ų